Cas no 898779-26-5 ( )
structure
Product Name:
CAS No:898779-26-5
MF:C17H17FO
MW:256.314688444138
CID:879684
PubChem ID:24726448
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,4-dimethylphenyl)-1-(3-fluorophenyl)propan-1-one
- 3-(3,4-DIMETHYLPHENYL)-3'-FLUOROPROPIOPHENONE
- AKOS016022221
- DTXSID40644841
- MFCD03843834
- 898779-26-5
-
-
- MDL： MFCD03843834
- Inchi： 1S/C17H17FO/c1-12-6-7-14(10-13(12)2)8-9-17(19)15-4-3-5-16(18)11-15/h3-7,10-11H,8-9H2,1-2H3
- InChI Key： DNJWTKPPBNXXKY-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)C(CCC1=CC=C(C)C(C)=C1)=O
Computed Properties
- Exact Mass: 256.126343324g/mol
- Monoisotopic Mass: 256.126343324g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 17.1Ų
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206590-1g |
3-(3,4-dimethylphenyl)-3'-fluoropropiophenone |
898779-26-5 | 97% | 1g |
￡540.00 | 2022-03-01 | |
| Fluorochem | 206590-2g |
3-(3,4-dimethylphenyl)-3'-fluoropropiophenone |
898779-26-5 | 97% | 2g |
￡1013.00 | 2022-03-01 | |
| Fluorochem | 206590-5g |
3-(3,4-dimethylphenyl)-3'-fluoropropiophenone |
898779-26-5 | 97% | 5g |
￡2025.00 | 2022-03-01 | |
| A2B Chem LLC | AI03306-1g |
3-(3,4-Dimethylphenyl)-3'-fluoropropiophenone |
898779-26-5 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AI03306-2g |
3-(3,4-Dimethylphenyl)-3'-fluoropropiophenone |
898779-26-5 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AI03306-5g |
3-(3,4-Dimethylphenyl)-3'-fluoropropiophenone |
898779-26-5 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658671-1g |
3-(3,4-Dimethylphenyl)-1-(3-fluorophenyl)propan-1-one |
898779-26-5 | 98% | 1g |
￥7728.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658671-2g |
3-(3,4-Dimethylphenyl)-1-(3-fluorophenyl)propan-1-one |
898779-26-5 | 98% | 2g |
￥14479.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658671-5g |
3-(3,4-Dimethylphenyl)-1-(3-fluorophenyl)propan-1-one |
898779-26-5 | 98% | 5g |
￥23158.00 | 2024-04-26 |
Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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